Cas no 941243-13-6 (1-{4-cyano-2-4-(diethylsulfamoyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide)

• Product Name: 1-{4-cyano-2-4-(diethylsulfamoyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide
• CAS No: 941243-13-6
• MF: C₂₀H₂₅N₅O₄S
• MW: 431.50860285759
• CID: 5429008
• Update Time: 2025-05-25

1-{4-cyano-2-4-(diethylsulfamoyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-cyano-2-[4-(diethylsulfamoyl)phenyl]-1,3-oxazol-5-yl]piperidine-4-carboxamide
• 1-{4-cyano-2-4-(diethylsulfamoyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide

• Inchi： 1S/C20H25N5O4S/c1-3-25(4-2)30(27,28)16-7-5-15(6-8-16)19-23-17(13-21)20(29-19)24-11-9-14(10-12-24)18(22)26/h5-8,14H,3-4,9-12H2,1-2H3,(H2,22,26)
• InChI Key： YQLAJVNZPQQNOD-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=C(S(N(CC)CC)(=O)=O)C=C3)=NC=2C#N)CCC(C(N)=O)CC1

Additional information on 1-{4-cyano-2-4-(diethylsulfamoyl)phenyl-1,3-oxazol-5-yl}piperidine-4-carboxamide

Compound CAS No. 941243-13-6: 1-{4-cyano-2-[4-(diethylsulfamoyl)phenyl]-1,3-oxazol-5-yl}piperidine-4-carboxamide

The compound with CAS No. 941243-13-6, known as 1-{4-cyano-2-[4-(diethylsulfamoyl)phenyl]-1,3-oxazol-5-yl}piperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring, a 1,3-oxazole moiety, and a diethylsulfamoyl group. The presence of these functional groups makes it a versatile molecule with applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The 1,3-oxazole ring in this compound is particularly interesting as it can act as a bioisostere for other heterocyclic structures, offering unique pharmacokinetic properties. Additionally, the cyano group attached to the oxazole ring enhances the molecule's electron-withdrawing capacity, which can influence its reactivity and binding affinity to biological targets.

The diethylsulfamoyl group in the compound adds another layer of complexity to its structure. Sulfonamide groups are well-known for their ability to improve drug solubility and stability. In this case, the diethyl substitution further modulates the physicochemical properties of the molecule, making it more amenable for use in pharmaceutical applications. Recent research has shown that sulfonamides can also act as hydrogen bond donors or acceptors, which are critical for drug-receptor interactions.

The piperidine ring in this compound serves as a rigid scaffold that provides structural integrity and enhances the molecule's bioavailability. Piperidine derivatives are widely used in drug design due to their ability to form stable interactions with biological targets. The carboxamide group attached to the piperidine ring further increases the molecule's versatility by allowing for additional functionalization or conjugation with other molecules.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound with greater accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have identified several potential targets for this compound within the human proteome. These include various kinases, proteases, and ion channels, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the synthesis of this compound has been optimized through green chemistry approaches. Traditional methods often involve multiple steps and hazardous reagents; however, recent studies have demonstrated that this compound can be synthesized using catalytic asymmetric methods that reduce waste and improve efficiency. These advancements not only make the synthesis more environmentally friendly but also pave the way for large-scale production of this compound for commercial use.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for treating chronic diseases. Its ability to cross cellular membranes and interact with intracellular targets makes it an attractive candidate for drug development. Additionally, its stability under physiological conditions ensures that it can remain active within the body for extended periods.

Despite its potential benefits, further research is needed to fully understand the pharmacokinetics and toxicity profile of this compound. Preclinical studies have indicated that it has low acute toxicity; however, long-term studies are required to assess its safety profile comprehensively. Regulatory agencies such as the FDA have emphasized the importance of thorough safety evaluations before any new drug can be approved for clinical use.

In conclusion, CAS No. 941243-13-6 represents a significant advancement in organic chemistry with wide-ranging applications across various industries. Its unique structure combines multiple functional groups that offer diverse chemical properties and biological activities. As research continues to uncover its full potential, this compound is poised to play a crucial role in developing innovative solutions in medicine and beyond.